N-Cyclopropyl-2-fluoro-9-isopropyl-9H-purin-6-amine

• Molecular Formula: C11H14FN5
• Molecular Weight: 235.26 g/mol
• IUPAC Name: N-cyclopropyl-2-fluoro-9-propan-2-ylpurin-6-amine
• InChI: InChI=1S/C11H14FN5/c1-6(2)17-5-13-8-9(14-7-3-4-7)15-11(12)16-10(8)17/h5-7H,3-4H2,1-2H3,(H,14,15,16)
• InChI Key: STYBYKUEWSHLNM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=NC2=C(N=C(N=C21)F)NC3CC3

Description

N-Cyclopropyl-2-fluoro-9-isopropyl-9H-purin-6-amine is a useful research compound. Its molecular formula is C11H14FN5 and its molecular weight is 235.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Chloro-2-fluoro-9-isopropyl-9H-purine (0.3 g, 1.4 mmol), diisopropylethylamine (0.2 g, 1.55 mmol) and cyclopropylamine (0.2 g, 2.66 mmol) were stirred together in ethanol (30 ml) at room temperature for 6 h. Volatiles were removed and the residue taken up in ethyl acetate, washed with water (50 ml), brine (50 ml), dried (MgSO4) and concentrated. The crude was purified by silica gel flash column chromatography (ethyl acetate:hexane 3:2) to give the pure product (232 mg, 70.5%) δH (CDCl3, 500 MHz) 0.63-0.55 (2 H, m, CHHCHH of Cp), 0.85-0.78 (2 H, m, CHHCHH of Cp), 1.54 (6H, d, J 7.5, CH[CH3]2), 2.97 (1 H, s, br, CH of Cp), 4.73-4.62 (1 H, m, CHMe2), 6.72 (1 H, s, br, NH) 7.7 (1 H, s, ArH); δC (CDCl3, 500 MHz) 159.29 (C), 157.63 (C), 156.8 (C), 156.64 (C), 137.69 (CH), 47.35 (CH), 22.6 (2×CH3), 21.06 (CH), 7.28 (2×CH2); m/z 236.2 (M+H)